Cas no 1261818-82-9 (3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid)

• Product Name: 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid
• CAS No: 1261818-82-9
• MF: C₁₄H₉F₄NO₂
• MW: 299.22037768364
• CID: 4799503
• Update Time: 2025-05-25

3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9F4NO2/c15-12-9(7-11(20)21)5-6-19-13(12)8-1-3-10(4-2-8)14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： JYPWEQIJBYAUHJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CN=C1C1C=CC(C(F)(F)F)=CC=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 3
• Topological Polar Surface Area: 50.2

Additional information on 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid

Recent Advances in the Study of 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS: 1261818-82-9)

3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS: 1261818-82-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound's structure, characterized by a trifluoromethylphenyl group and a fluoro-substituted pyridine ring, imparts distinct electronic and steric properties that enhance its binding affinity to biological targets. Research has demonstrated its efficacy as a modulator of key enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Notably, its acetic acid moiety facilitates interactions with active sites of target proteins, making it a versatile scaffold for further chemical modifications.

Recent synthetic methodologies have optimized the production of 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid, achieving higher yields and purity. Advances in catalytic fluorination and cross-coupling reactions have been pivotal in these improvements. These synthetic breakthroughs are critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, its ability to modulate cell proliferation pathways has sparked interest in oncology research, with preliminary data indicating anti-tumor activity in vitro and in vivo.

Mechanistic studies utilizing X-ray crystallography and molecular docking have elucidated the compound's binding modes with its targets, providing insights for structure-activity relationship (SAR) optimization. These findings are instrumental in designing derivatives with enhanced potency and selectivity.

In conclusion, 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid represents a promising lead compound in drug discovery. Its multifaceted pharmacological profile and well-characterized synthesis underscore its potential for further development. Future research should focus on clinical translation and exploring its therapeutic efficacy in disease models.